Cas no 1341078-97-4 (5,5,5-Trifluoropentan-2-one)

• Product Name: 5,5,5-Trifluoropentan-2-one
• CAS No: 1341078-97-4
• MF: C₅H₇F₃O
• MW: 140.103692293167
• MDL: MFCD20353440
• CID: 3162945
• PubChem ID: 20256699
• Update Time: 2025-05-24

5,5,5-Trifluoropentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5,5,5-Trifluoropentan-2-one
• G90507
• SCHEMBL6647762
• 809-984-3
• 1341078-97-4
• EN300-132987
• AKOS013891717
• Z1235985192
• MFCD20353440

• MDL： MFCD20353440
• Inchi： 1S/C5H7F3O/c1-4(9)2-3-5(6,7)8/h2-3H2,1H3
• InChI Key： KSGFMCPOCNISNE-UHFFFAOYSA-N
• SMILES： FC(CCC(C)=O)(F)F

Computed Properties

• Exact Mass: 140.04489933Da
• Monoisotopic Mass: 140.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 5,5,5-Trifluoropentan-2-one

Introduction to 5,5,5-Trifluoropentan-2-one (CAS No. 1341078-97-4)

5,5,5-Trifluoropentan-2-one, with the chemical formula CF₃CH₂COCH₃, is a fluorinated ketone that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. This compound, identified by the CAS number 1341078-97-4, is characterized by the presence of three fluorine atoms attached to the third carbon atom of the pentanone backbone, which imparts distinct reactivity and stability compared to its non-fluorinated counterparts.

The synthesis of 5,5,5-Trifluoropentan-2-one typically involves fluorination reactions on pentanone precursors, often employing electrophilic fluorinating agents or transition-metal-catalyzed cross-coupling reactions. The introduction of fluorine atoms into the molecule not only enhances its lipophilicity but also influences its metabolic pathways, making it a valuable intermediate in the development of bioactive molecules.

In recent years, 5,5,5-Trifluoropentan-2-one has been explored as a key building block in the synthesis of various pharmacologically relevant compounds. Its structural motif is found in several drug candidates that are being investigated for their potential in treating neurological disorders, infectious diseases, and cancer. The fluorine atoms in this compound play a crucial role in modulating drug-receptor interactions, improving binding affinity, and extending pharmacological half-life.

One of the most compelling aspects of 5,5,5-Trifluoropentan-2-one is its utility in medicinal chemistry. The electron-withdrawing nature of the fluorine atoms increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic addition reactions that are pivotal in constructing more complex molecular frameworks. This property has been leveraged in the design of novel antiviral agents and kinase inhibitors.

Recent studies have highlighted the role of CF₃CH₂COCH₃ (CAS No. 1341078-97-4) in developing next-generation antibiotics. The fluorinated ketone serves as a scaffold for creating molecules that exhibit enhanced activity against resistant bacterial strains. The fluorine atoms disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways, offering a promising strategy to combat antibiotic resistance.

The compound's stability under various reaction conditions makes it an attractive choice for industrial applications as well. Its resistance to hydrolysis and oxidation allows for its use in harsh chemical environments without significant degradation. This stability is particularly advantageous in large-scale organic synthesis where maintaining product integrity is critical.

From a spectroscopic perspective, 5,5,5-Trifluoropentan-2-one exhibits distinct infrared (IR) and nuclear magnetic resonance (NMR) spectral signatures that are diagnostic for its structure. The presence of fluorine atoms results in characteristic C-F stretching vibrations and unique spin-spin coupling patterns in proton NMR spectra. These features make it easier to identify and quantify this compound during synthetic processes and analytical characterizations.

The pharmaceutical industry has also been exploring derivatives of CF₃CH₂COCH₃ (CAS No. 1341078-97-4) for their potential as anesthetics and sedatives. The fluorinated ketone moiety interacts with central nervous system receptors in ways that can produce effects similar to traditional anesthetics but with improved safety profiles. Preclinical trials have shown promising results in animal models, suggesting its viability as a new class of anesthetic agents.

In conclusion, 5,5,5-Trifluoropentan-2-one represents a versatile and valuable compound in modern chemical research. Its unique structural features and reactivity make it indispensable in synthesizing novel pharmaceuticals and materials. As research continues to uncover new applications for this compound, 1341078-97-4 will undoubtedly remain at the forefront of scientific innovation.